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Compound of Interest

Compound Name: 2,6-Dimethyldecane

Cat. No.: B082109

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of 2,6-dimethyldecane (CAS No. 13150-
81-7), a branched-chain alkane with significant applications as a chemical intermediate in
organic synthesis, particularly in the development of novel pharmaceutical agents. This
document collates essential physicochemical properties, detailed experimental protocols for its
synthesis and analysis, and explores the signaling pathways influenced by its derivatives. All
guantitative data is presented in structured tables for clarity, and key experimental workflows
and biological pathways are visualized using diagrams.

Chemical and Physical Properties

2,6-Dimethyldecane is a colorless, flammable liquid with the molecular formula Ci2Hz26.[1] It is
a saturated hydrocarbon, and its branched structure imparts specific physical properties that
are distinct from its linear isomer, n-dodecane.[2]
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Property Value Source
CAS Number 13150-81-7 [2]
Molecular Formula Ci2H26 [2]
Molecular Weight 170.33 g/mol [2]
IUPAC Name 2,6-dimethyldecane [2]
Boiling Point Approximately 220 °C [2]
Approximately 0.74 g/cm?3 at 20
Density PP Y 9 [2]
°C
InChl=1S/C12H26/c1-5-6-9-
InChl 12(4)10-7-8-11(2)3/h11-12H,5-  [2]
10H2,1-4H3
DHIGXZWEQBKLNV-
InChl Key [2]
UHFFFAOYSA-N
SMILES CCCcc(c)ceece(e)e [2]

Experimental Protocols
Synthesis of 2,6-Dimethyldecane via Grighard Reaction

A common and effective method for the synthesis of 2,6-dimethyldecane involves a multi-step
process starting with a Grignard reaction, followed by dehydration and hydrogenation.[2]

Experimental Workflow for Synthesis
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Step 1: Grignard Reaction

2-Hexanone + Isobutylmagnesium Bromide

:

Reaction in anhydrous ether

'

Tertiary Alcohol Intermediate

Step 2: Dehydration

Acid-catalyzed dehydration (e.g., H2SOa4)

:

Alkene Mixture

Step 3: Hydrogenation

Catalytic Hydrogenation (Pd/C, Hz)

l

Crude 2,6-Dimethyldecane

Step 4: Purification

Fractional Distillation

:

Pure 2,6-Dimethyldecane (>95%)
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(Sample containing 2,6-Dimethyldecan9
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(Gas Chromatography (GC)
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Separatign and Fragmentation Cnfrared (IR) Spectroscop;) E3C Nuclear Magnetic Resonance (NMRD

(Mass Spectrometry (MS)

y A4

(Data Analysis and Structure Elucidation)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to 2,6-
Dimethyldecane (CAS Number: 13150-81-7)]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b082109#cas-number-13150-81-7-for-2-6-
dimethyldecane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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